Cas no 2246644-38-0 (3-[2-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenoxymethyl]-benzonitrile)

• Product name: 3-[2-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenoxymethyl]-benzonitrile
• CAS No: 2246644-38-0
• MF: C₂₀H₂₂BNO₃
• MW: 335.204585552216
• CID: 5194369
• PubChem ID: 134820583

3-[2-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenoxymethyl]-benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[2-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenoxymethyl]-benzonitrile
• 2246644-38-0
• CS-0177429
• 3-((2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)methyl)benzonitrile
• A1-11463
• 3-[[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]methyl]benzonitrile
• F82913

• Inchi： 1S/C20H22BNO3/c1-19(2)20(3,4)25-21(24-19)17-10-5-6-11-18(17)23-14-16-9-7-8-15(12-16)13-22/h5-12H,14H2,1-4H3
• InChI Key： DWDIIDJPLHLGKG-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(COC2=CC=CC=C2B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

• Exact Mass: 335.1692737g/mol
• Monoisotopic Mass: 335.1692737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.5Ų